- Polyester Obtained by Anionic Polymerization of Ethylketene, Macromolecular Chemistry and Physics, 2011, 212(4), 375-382
Cas no 94-96-2 (2-Ethyl-1,3-hexanediol)
2-Ethyl-1,3-hexanediol structure
Product Name:2-Ethyl-1,3-hexanediol
CAS No:94-96-2
MF:C8H18O2
MW:146.227323055267
MDL:MFCD00004578
CID:34769
PubChem ID:87569418
Update Time:2024-10-25
2-Ethyl-1,3-hexanediol Chemical and Physical Properties
Names and Identifiers
-
- 2-Ethylhexane-1,3-diol
- Ethohexadiol
- octylene glycol
- 2-Ethyl-1,3-hexanediol (mixture of diastereoisomers)
- 2-Ethyl-1,3-hexanediol
- 2-Ethyl-1,3-hexanediol Solution
- Ethyl hexanediol (mixed isomers)
- (2Ξ,3Ξ)-2-ethylhexane-1,3-diol
- Rutgers 612
- Ethylhexylene glycol
- 2-Ethyl-1,3-hexanediol (ACI)
- 2-Ethyl-1,3-dihydroxyhexane
- 2-Ethyl-1,3-hexylene glycol
- 2-Ethyl-3-propyl-1,3-propanediol
- 2-Ethylhexanediol
- 3-Hydroxymethyl-n-heptan-4-ol
- 6-12
- Diol-Kyowa 8
- NSC 3881
- Repellent 612
- SBI-0654054.0001
- Ethyl-1,3-hexane diol-2
- 612 insect repellent
- 4-01-00-02597 (Beilstein Handbook Reference)
- AKOS002313502
- M9JGK7U88V
- 6-12-Insect repellent
- 612Insect repellent
- NCGC00091575-02
- 94-96-2
- Ethohexadiol (USP)
- ETHOHEXADIOL [MI]
- DB13826
- Latka 612 [Czech]
- Tox21_202003
- ENT 375
- NCGC00091575-01
- 2Ethyl3propyl1,3propanediol
- Carbide 612
- Latka 612
- NSC-3881
- SR-01000944444
- 2-Ethylhexanediol-1,3
- EPA Pesticide Chemical Code 041001
- AS-80897
- Tox21_303253
- EINECS 202-377-9
- etohexadiol
- Ethyl hexylene glycol
- UNII-M9JGK7U88V
- ETHOHEXADIOL [HSDB]
- AKOS016051411
- 2Ethyl1,3hexylene glycol
- NCGC00256943-01
- REPELLANT 612
- NCGC00091575-03
- Ethyl hexanediol
- 2-Ethyl-1,3-hexanediol, analytical standard
- LATKA 612 (Czechoslovakia)
- ETHOHEXADIOL [WHO-DD]
- SCHEMBL38007
- Caswell No. 445
- COMPOUND 6-12 INSECT REPELLANT
- Compound 6-12, insect repellent
- ETHYL HEXANEDIOL [INCI]
- E0119
- DTXSID4025292
- Compound 612 insect repellent
- CCRIS 4034
- 3Hydroxymethylnheptan4ol
- BRN 1735324
- 1,3-Hexanediol, 2-ethyl-
- NSC3881
- BRD-A55455283-001-01-3
- ETHOHEXADIOL [MART.]
- 2-ethyl-1,3-hexane diol
- Carbide 6-12
- WLN: QY3&Y2&1Q
- AI3-00375
- (2RS,3RS;2RS,3SR)-2-ETHYLHEXANE-1,3-DIOL
- Q992192
- 2Ethyl1,3hexanediol
- EH diol
- 2-ethyl-hexane-1,3-diol
- CHEMBL1451179
- EC 202-377-9
- CAS-94-96-2
- Tox21_111152
- NCGC00259552-01
- Diol-Kyowa 8; Ethohexadiol; NSC 3881
- MFCD00004578
- SR-01000944444-1
- RUTGERS 6-12
- 6-12 insect repellent
- NS00005681
- HSDB 1716
- DTXCID405292
- CHEBI:34273
- ETHOHEXADIOL (MART.)
- DiolKyowa 8
- Ethohexadiol [USP]
- Compound 6-12 insect repellent
- 2-Ethyl-1,3-hexandiol
- Tox21_111152_1
-
- MDL： MFCD00004578
- Inchi： 1S/C8H18O2/c1-3-5-8(10)7(4-2)6-9/h7-10H,3-6H2,1-2H3
- InChI Key： RWLALWYNXFYRGW-UHFFFAOYSA-N
- SMILES： OCC(C(CCC)O)CC
Computed Properties
- Exact Mass: 146.13100
- Monoisotopic Mass: 146.13068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 73.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.3
- Topological Polar Surface Area: 40.5
Experimental Properties
- Color/Form: Colorless odorless slightly viscous liquid.
- Density: 0.933 g/mL at 25 °C(lit.)
- Melting Point: -40°C(lit.)
- Boiling Point: 244°C(lit.)
- Flash Point: Fahrenheit: 248 ° f
Celsius: 120 ° c - Refractive Index: n20/D 1.451(lit.)
- Solubility: 42g/l
- Water Partition Coefficient: 42 g/L (20 ºC)
- PSA: 40.46000
- LogP: 1.16590
- Solubility: Slightly soluble in water, soluble in ethanol and diethyl ether.
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
- Merck: 3744
- Sensitiveness: Hygroscopic
2-Ethyl-1,3-hexanediol Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H318
- Warning Statement： P280,P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：1
- Hazard Category Code： 41
- Safety Instruction： S25-S26-S39-S46
- RTECS：MO2625000
-
Hazardous Material Identification：
- Risk Phrases：R41
- Storage Condition：Sealed storage
- TSCA：Yes
- Toxicity：LD50 in male, female rats (ml/kg): 9.85, 4.92 orally (Ballantyne)
2-Ethyl-1,3-hexanediol Customs Data
- HS CODE：29053980
- Customs Data：
China Customs Code:
2905399010Overview:
2905399010 Mosquito repellent alcohol.Regulatory conditions:S(Import and Export Pesticide Registration Certificate).VAT:17.0%.Tax refund rate:9.0%.Minimum tariff:5.5%.general tariff:30.0%
Summary:
2905399010 2-ethylhexane-1,3-diol.supervision conditions:s(import or export registration certificate for pesticides).VAT:17.0%.tax rebate rate:9.0%.MFN tarrif:5.5%.general tariff:30.0%
2-Ethyl-1,3-hexanediol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | E29125-500G |
2-Ethyl-1,3-hexanediol |
94-96-2 | 500g |
¥763.27 | 2023-11-09 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | E29125-1KG |
2-Ethyl-1,3-hexanediol |
94-96-2 | 1kg |
¥1099.38 | 2023-11-09 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E808851-2.5L |
2-Ethyl-1,3-hexanediol |
94-96-2 | 98% | 2.5L |
768.00 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | E0119-500ml |
2-Ethyl-1,3-hexanediol |
94-96-2 | mixture of diastereoisomers | 500ml |
￥510.0 | 2022-07-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | E0119-25ml |
2-Ethyl-1,3-hexanediol |
94-96-2 | mixture of diastereoisomers | 25ml |
￥140.0 | 2022-07-28 | |
| TRC | E918768-100g |
2-Ethyl-1,3-hexanediol |
94-96-2 | 100g |
$ 63.00 | 2023-09-07 | ||
| TRC | E918768-250g |
2-Ethyl-1,3-hexanediol |
94-96-2 | 250g |
$ 121.00 | 2023-09-07 | ||
| TRC | E918768-500g |
2-Ethyl-1,3-hexanediol |
94-96-2 | 500g |
$ 207.00 | 2023-09-07 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R016766-100ml |
2-Ethyl-1,3-hexanediol |
94-96-2 | 98% | 100ml |
￥88 | 2024-07-19 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R016766-25ml |
2-Ethyl-1,3-hexanediol |
94-96-2 | 98% | 25ml |
￥48 | 2024-07-19 |
2-Ethyl-1,3-hexanediol Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; 48 h, 65 °C; cooled
1.2 Reagents: Hydrochloric acid Solvents: Water
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
Production Method 2
Reaction Conditions
Reference
- Improvement of ethohexadiol synthesis, Huaxi Yaoxue Zazhi, 1998, 13(2),
Production Method 3
Reaction Conditions
1.1 Reagents: Lactic acid , NADH , L-Lactate dehydrogenase , Putidaredoxin reductase Catalysts: Camphor 5-monooxygenase Solvents: Water
Reference
- Benign Synthesis of 2-Ethylhexanoic Acid by Cytochrome P450cam: Enzymatic, Crystallographic, and Theoretical Studies, Biochemistry, 2001, 40(32), 9532-9538
Production Method 4
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Ethanol , Water ; 3 h, reflux
Reference
- Isolation and total synthesis of two novel metabolites from the fissurellid mollusc Scutus antipodes, Tetrahedron Letters, 2017, 58(10), 1020-1023
Production Method 5
Reaction Conditions
Reference
- The synthesis of glycols by mercury-photosensitized alcohol dehydrodimerization, Journal of Organic Chemistry, 1993, 58(15), 3895-900
Production Method 6
Reaction Conditions
Reference
- Indirect electrochemical processes. 7. Oxidative cleavage of the benzyl ether protective group by homogeneous electron transfer, Angewandte Chemie, 1979, 91(10), 850-1
Production Method 7
Reaction Conditions
Reference
- New simple catalyst for the synthesis of 1,3-diols and their monoesters from linear aliphatic aldehydes, Synthesis, 1975, (3), 164-5
Production Method 8
Reaction Conditions
Reference
- Synthesis and application of 2-ethyl-1,3-hexanediol, TNO Nieuws, 1966, 10(4), 190-2
2-Ethyl-1,3-hexanediol Raw materials
- 1-Buten-1-one (9CI)
- Butanoic acid,2-ethyl-3-hydroxyhexyl ester
- 3-(Hydroxymethyl)heptan-4-yl butanoate
- 1-Hexanol, 2-ethyl-, (R)-
2-Ethyl-1,3-hexanediol Preparation Products
2-Ethyl-1,3-hexanediol Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:94-96-2)2-Ethyl-1,3-hexanediol
Order Number:sfd10762;1674772
Stock Status:in Stock
Quantity:200kg/Company Customization
Purity:99.9%/98%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:94-96-2)2-Ethyl-1,3-hexanediol
Order Number:A1207546
Stock Status:in Stock
Quantity:10l
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:57
Price ($):290.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:94-96-2)2-Ethyl-1,3-hexanediol
Order Number:LE18324;LE1674772
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:19
Price ($):discuss personally
Email:18501500038@163.com
2-Ethyl-1,3-hexanediol Related Literature
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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